Cas no 1247122-34-4 (2H-Indol-2-one, 6,7-dichloro-1,3-dihydro-3-hydroxy-)

• Product Name: 2H-Indol-2-one, 6,7-dichloro-1,3-dihydro-3-hydroxy-
• CAS No: 1247122-34-4
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• CID: 5206752
• Update Time: 2025-08-05

2H-Indol-2-one, 6,7-dichloro-1,3-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 6,7-dichloro-3-hydroxy-2,3-dihydro-1H-indol-2-one
• 6,7-dichloro-3-hydroxy-1,3-dihydroindol-2-one
• Z805554544
• 2H-Indol-2-one, 6,7-dichloro-1,3-dihydro-3-hydroxy-

• Inchi： 1S/C8H5Cl2NO2/c9-4-2-1-3-6(5(4)10)11-8(13)7(3)12/h1-2,7,12H,(H,11,13)
• InChI Key： AUJFLDIJFALDMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1NC(C2O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one, 6,7-dichloro-1,3-dihydro-3-hydroxy-

6,7-Dichloro-1,3-dihydro-3-hydroxy-2H-indol-2-one (CAS No. 1247122-34-4): A Comprehensive Overview

6,7-Dichloro-1,3-dihydro-3-hydroxy-2H-indol-2-one, also known by its CAS registry number 1247122-34-4, is a highly specialized organic compound with a unique chemical structure and diverse applications. This compound belongs to the indole family of heterocyclic compounds, which are widely recognized for their biological significance and chemical versatility. The molecule features a fused bicyclic system consisting of an indole ring and a ketone group, with two chlorine atoms substituted at the 6 and 7 positions. The presence of hydroxyl and ketone functionalities introduces additional complexity to its reactivity and potential uses.

The synthesis of 6,7-dichloro-1,3-dihydro-3-hydroxy-2H-indol-2-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods and asymmetric synthesis have significantly improved the efficiency of producing this compound. Researchers have explored various approaches, including enantioselective reductions and oxidative coupling reactions, to streamline its production process while maintaining high purity levels.

One of the most notable applications of 6,7-dichloro-1,3-dihydro-3-hydroxy-2H-indol-2-one lies in its potential as a precursor for bioactive molecules. Studies have shown that this compound can serve as a building block for constructing complex natural products and drug candidates. For instance, it has been utilized in the synthesis of alkaloids and other nitrogen-containing compounds with promising pharmacological profiles. Its ability to undergo various functional group transformations makes it an invaluable intermediate in medicinal chemistry.

Recent research has also highlighted the role of 6,7-dichloro-1,3-dihydro-3-hydroxy-2H-indol-2-one in agricultural chemistry. Due to its structural similarity to certain plant hormones, this compound has been investigated for its potential as a growth regulator or pest control agent. Field trials have demonstrated its ability to influence plant growth patterns without adverse environmental effects, making it a candidate for sustainable agricultural practices.

In addition to its chemical applications, 6,7-dichloro-1,3-dihydro-3-hydroxy-2H-indol-2-one has garnered attention in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its integration into polymer frameworks to enhance charge transport properties and improve device performance.

The latest studies on 6,7-dichloroindolone derivatives have focused on their interaction with biological systems at the molecular level. Computational modeling techniques have been employed to predict binding affinities with key proteins and enzymes, providing insights into their potential therapeutic applications. These findings underscore the importance of continued research into the pharmacokinetics and bioavailability of this compound.

In conclusion, 6,7-Dichloroindolone (CAS No. 1247122-34) is a versatile compound with significant potential across multiple disciplines. Its role as a building block in organic synthesis, combined with its emerging applications in agriculture and materials science, positions it as a key player in contemporary chemical research. As ongoing studies unravel new facets of its properties and utility, this compound is poised to make even greater contributions to scientific advancement.